Cas no 1448059-29-7 (N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-4-(trifluoromethoxy)benzene-1-sulfonamide)

• Product Name: N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-4-(trifluoromethoxy)benzene-1-sulfonamide
• CAS No: 1448059-29-7
• MF: C₁₅H₁₇F₃N₄O₃S
• MW: 390.380692243576
• CID: 5913430
• PubChem ID: 71807320
• Update Time: 2025-08-05

N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-4-(trifluoromethoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-4-(trifluoromethoxy)benzene-1-sulfonamide
• N-[2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl]-4-(trifluoromethoxy)benzene-1-sulfonamide
• F6438-0295
• 1448059-29-7
• AKOS024560627
• N-(2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl)-4-(trifluoromethoxy)benzenesulfonamide
• N-[2-(DIMETHYLAMINO)-4,6-DIMETHYLPYRIMIDIN-5-YL]-4-(TRIFLUOROMETHOXY)BENZENESULFONAMIDE
• CHEMBL3440318

• Inchi： 1S/C15H17F3N4O3S/c1-9-13(10(2)20-14(19-9)22(3)4)21-26(23,24)12-7-5-11(6-8-12)25-15(16,17)18/h5-8,21H,1-4H3
• InChI Key： ICFIPTCBTSAFQF-UHFFFAOYSA-N
• SMILES： C1(S(NC2=C(C)N=C(N(C)C)N=C2C)(=O)=O)=CC=C(OC(F)(F)F)C=C1

Computed Properties

• Exact Mass: 390.09734608g/mol
• Monoisotopic Mass: 390.09734608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 92.8Ų

Additional information on N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-4-(trifluoromethoxy)benzene-1-sulfonamide

Comprehensive Overview of N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-4-(trifluoromethoxy)benzene-1-sulfonamide (CAS No. 1448059-29-7)

N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-4-(trifluoromethoxy)benzene-1-sulfonamide (CAS No. 1448059-29-7) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This sulfonamide derivative features a pyrimidine core substituted with dimethylamino and methyl groups, coupled with a trifluoromethoxy-modified benzene ring. Such a configuration contributes to its distinct physicochemical characteristics, making it a subject of interest for drug discovery and material science.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly intrigued by the trifluoromethoxy moiety, which is known to enhance metabolic stability and bioavailability—a critical factor in the development of next-generation therapeutics. The compound’s CAS No. 1448059-29-7 serves as a unique identifier, facilitating precise tracking in scientific literature and regulatory documentation. Its molecular architecture aligns with trends in small-molecule drug design, where heterocyclic scaffolds like pyrimidines are prioritized for their ability to modulate biological targets.

The synthesis of N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-4-(trifluoromethoxy)benzene-1-sulfonamide involves multi-step organic reactions, often employing cross-coupling and sulfonylation techniques. These methods are widely discussed in academic circles, reflecting broader interest in sustainable synthetic pathways and green chemistry. Notably, the incorporation of fluorine atoms (via the trifluoromethoxy group) is a recurring theme in modern pharmacology, as it improves lipophilicity and target binding affinity—a hot topic in AI-driven drug discovery forums and patent analyses.

From an industrial perspective, this compound’s potential extends beyond pharmaceuticals. Its agrochemical applications are being explored, particularly in the development of novel pesticides and herbicides. The dimethylamino and methyl substitutions on the pyrimidine ring may contribute to selective enzyme inhibition, a mechanism leveraged in crop protection. Such innovations resonate with global concerns about food security and sustainable agriculture, frequently cited in search engine queries and scientific debates.

Analytical characterization of CAS No. 1448059-29-7 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and validate structural integrity, addressing the growing emphasis on quality control in chemical manufacturing. Discussions around spectral data interpretation and regulatory compliance are prevalent in online forums, highlighting the compound’s relevance to both academia and industry.

In conclusion, N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-4-(trifluoromethoxy)benzene-1-sulfonamide represents a compelling case study in the intersection of molecular design and applied science. Its multifaceted applications—from drug development to agrochemical innovation—underscore its importance in contemporary research. As interest in fluorinated compounds and heterocyclic chemistry continues to rise, this compound’s profile is poised to expand, driven by both scientific curiosity and practical demand.